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Compound of Interest

Compound Name: GSK2593074A

Cat. No.: B3002131

Application Notes and Protocols for
GSK2593074A
Introduction

GSK2593074A, also known as GSK'074, is a potent and selective dual inhibitor of Receptor-
Interacting Protein Kinase 1 (RIPK1) and RIPK3.[1][2][3] These kinases are key mediators of
necroptosis, a form of programmed necrotic cell death implicated in various inflammatory
diseases.[4][5] GSK2593074A directly binds to RIPK1 and RIPK3 with high affinity,
demonstrating Kd values of 130 nM and 12 nM, respectively.[2] Its ability to inhibit necroptosis
makes it a valuable tool for research into conditions such as abdominal aortic aneurysms.[4][5]
Proper preparation and storage of GSK2593074A stock solutions are critical for maintaining its
stability and ensuring reproducible experimental results. These notes provide detailed protocols
for the preparation and storage of GSK2593074A for both in vitro and in vivo applications.

Physicochemical and Solubility Data

Quantitative data for GSK2593074A is summarized below. It is crucial to use this information
for accurate preparation of stock and working solutions.

Table 1: Physicochemical Properties of GSK2593074A
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Property Value Reference
Molecular Weight 465.57 g/mol [6]
Molecular Formula C27H23Ns0S [1][2][6]
CAS Number 1337531-06-2 [1][21[6]
Appearance Light yellow to khaki solid [1107]

Table 2: Solubility of GSK2593074A

Solvent / ] )
. Concentration Molarity Notes Reference
Formulation
Use of newly
opened DMSO
and
ultrasonication is
DMSO 41.67 mg/mL 89.50 mM [1][6]
recommended

for complete
dissolution.[1][6]

[7]

10% DMSO,
In Vivo 40% PEG300,
) > 2.08 mg/mL 4.47 mM [1]
Formulation 1 5% Tween-80,

45% Saline.[1]

i 10% DMSO,

In Vivo

] > 2.5 mg/mL 10.85 mM 90% (20% SBE- [8]
Formulation 2 ) ]

B-CD in Saline).

In Vivo 10% DMSO,

] > 2.5 mg/mL 10.85 mM ) [8]
Formulation 3 90% Corn Oil.

Storage and Stability

Proper storage is essential to prevent degradation of the compound in both its solid and
dissolved forms. It is highly recommended to aliquot stock solutions to prevent repeated freeze-
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thaw cycles.[1][6][7][8]

Table 3: Storage Conditions and Stability

Storage

Form Stability Period Reference
Temperature

Powder -20°C 3 years [1][617]
4°C 2 years [1107]
In Solvent (Stock

] -80°C 2 years [11[7118]
Solution)
-20°C 1 year [11[7118]

Signaling Pathway of GSK2593074A Inhibition

GSK2593074A acts by inhibiting the kinase activity of RIPK1 and RIPK3, which are central
components of the necroptosis pathway. This pathway is typically activated by stimuli such as
TNF-a.
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Stock Solution Preparation
1. Weigh GSK2593074A
Powder
2. Add Anhydrous
DMSO
3. Vortex & Sonicate
for Dissolution
Storage
4
4. Aliquot into
Single-Use Tubes
G. Store at -20°C or -80°()

In Vitro Dilution In Vivo Formulation Prep
(e.g., cell media) (Freshly Prepared)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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